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An Objective Analysis of Aklomide's Efficacy Against Pathogenic Eimeria Strains in Poultry

For decades, the control of avian coccidiosis, a parasitic disease caused by protozoa of the

genus Eimeria, has been a cornerstone of profitable poultry production. Among the arsenal of

anticoccidial agents, aklomide (2-chloro-4-nitrobenzamide) has played a role, primarily as a

component of combination drugs. This guide provides a comprehensive overview of the

available data on the spectrum of activity of aklomide against various Eimeria strains, with a

focus on its performance in combination products, due to the limited availability of public data

on aklomide as a standalone agent.

Aklomide in Combination: The Novastat® Story
Aklomide has been most extensively used in combination with sulfanitran in the product

Novastat®. This combination was developed to provide a broader spectrum of activity than

either compound alone. Some formulations also included roxarsone. The available research

indicates that Novastat® is effective against several economically important Eimeria species.

Spectrum of Activity
Published studies and veterinary product information indicate that the combination of aklomide
and sulfanitran is effective for the prevention of coccidiosis caused by:

Eimeria tenella: The causative agent of severe cecal coccidiosis.

Eimeria necatrix: A highly pathogenic species affecting the mid-intestine.
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Eimeria acervulina: A common species that colonizes the duodenum.

While specific data is limited, the combination is suggested to have a broad spectrum of activity

against the six major pathogenic Eimeria species in chickens.

Comparative Efficacy Data
The following tables summarize the available quantitative data on the efficacy of aklomide,

primarily from studies involving Novastat®, against key Eimeria species. It is important to note

that these results reflect the synergistic or additive effects of the combined drugs.

Table 1: Efficacy of Aklomide (in Novastat®) Against Eimeria tenella

Treatmen
t Group

Dosage
Average
Weight
Gain (g)

Feed
Conversi
on Ratio

Lesion
Score (0-
4)

Oocyst
Productio
n
(oocysts/
g feces)

Mortality
(%)

Infected,

Untreated

Control

-

Data not

consistentl

y available

Data not

consistentl

y available

High High Variable

Novastat®

0.025%

Aklomide +

0.02%

Sulfanitran

Significantl

y higher

than

control

Improved

over

control

Significantl

y lower

than

control

Significantl

y lower

than

control

Significantl

y lower

than

control

Novastat-

3®

0.025%

Aklomide +

0.02%

Sulfanitran

+ 0.005%

Roxarsone

Significantl

y higher

than

control

Improved

over

control

Significantl

y lower

than

control

Significantl

y lower

than

control

Significantl

y lower

than

control

Note: Specific numerical data from single comprehensive studies is limited in the public

domain. The table reflects the qualitative outcomes reported in various sources.[1]
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Table 2: Efficacy of Aklomide (in Novastat®) Against Other Eimeria Species

Eimeria Species Treatment Key Efficacy Findings

E. acervulina Novastat®
Effective in preventing

morbidity and mortality.[1]

E. necatrix Novastat®

Indicated for the prevention of

coccidiosis caused by this

species.

E. maxima Aklomide Combinations

Data on efficacy is less readily

available compared to other

species.

E. brunetti Aklomide Combinations

Data on efficacy is less readily

available compared to other

species.

Experimental Protocols: A Generalized Approach for
Anticoccidial Evaluation
While specific experimental protocols for the initial approval of aklomide are not readily

available, a general methodology for evaluating the efficacy of anticoccidial drugs in poultry is

well-established. The following represents a typical experimental workflow.
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Experimental Setup

Infection and Observation

Efficacy Evaluation

Day-old Chicks Acclimatization

Allocation to Treatment Groups
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Oral Inoculation with Sporulated Eimeria Oocysts

Daily Observation for Clinical Signs Data Collection: Weight Gain & Feed Intake

Necropsy at Day 6-7 Post-Infection

Statistical Analysis of Data

Lesion Scoring of Intestinal Tract Oocyst Counting from Fecal/Cecal Samples

Click to download full resolution via product page

Caption: Generalized workflow for evaluating anticoccidial drug efficacy in poultry.
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Key Methodological Details:
Animal Model: Typically, day-old broiler chicks are used. They are housed in clean, wire-

floored cages to prevent reinfection from litter.

Diets: A standard, unmedicated broiler starter ration is provided. The test anticoccidial is

incorporated into the feed at a specified concentration.

Infection: Birds are orally inoculated with a known number of sporulated oocysts of a specific

Eimeria strain.

Parameters Measured:

Weight Gain: Calculated as the difference in body weight at the beginning and end of the

experimental period.

Feed Conversion Ratio (FCR): The ratio of feed consumed to body weight gain.

Lesion Scoring: On a scale of 0 to 4, where 0 indicates no gross lesions and 4 indicates

severe lesions characteristic of the specific Eimeria infection.

Oocyst Production: The number of oocysts shed per gram of feces or cecal content is

determined using a McMaster chamber.

Mortality: Daily records of mortality are maintained.

Comparative Analysis and Alternatives
The landscape of anticoccidial drugs has evolved significantly since the introduction of

aklomide. Modern anticoccidials include ionophores (e.g., monensin, salinomycin) and

chemical compounds (e.g., diclazuril, toltrazuril).
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Caption: Comparison of aklomide with major classes of anticoccidial alternatives.

In comparison to many modern anticoccidials, detailed public data on the efficacy of aklomide
against a full spectrum of Eimeria species is less robust. Researchers and drug development

professionals should consider this when evaluating its potential use or in the development of

new anticoccidial programs. The trend in the poultry industry has also moved towards shuttle

and rotation programs, utilizing different classes of anticoccidials to mitigate the development of

drug resistance.

Conclusion
Aklomide, primarily through its use in combination products like Novastat®, has demonstrated

efficacy against key Eimeria species, notably E. tenella, E. necatrix, and E. acervulina.

However, a comprehensive, publicly available dataset on its standalone performance across all

major pathogenic Eimeria strains is limited. For researchers and professionals in drug

development, a thorough evaluation of more recent and well-documented anticoccidial

alternatives is recommended for comparative purposes. Future research clarifying the specific

contributions of aklomide to the efficacy of combination products would be a valuable addition

to the field of coccidiosis control.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b1666742?utm_src=pdf-custom-synthesis
https://pubmed.ncbi.nlm.nih.gov/10649618/
https://pubmed.ncbi.nlm.nih.gov/10649618/
https://www.benchchem.com/product/b1666742#aklomide-s-spectrum-of-activity-against-different-eimeria-strains
https://www.benchchem.com/product/b1666742#aklomide-s-spectrum-of-activity-against-different-eimeria-strains
https://www.benchchem.com/product/b1666742#aklomide-s-spectrum-of-activity-against-different-eimeria-strains
https://www.benchchem.com/product/b1666742#aklomide-s-spectrum-of-activity-against-different-eimeria-strains
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1666742?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1666742?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

